Cas no 1806036-52-1 (4-(Difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806036-52-1
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4897672
• Update Time: 2025-08-05

4-(Difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H6F5NO3/c1-18-3-2-15-6(9(12,13)14)5(8(16)17)4(3)7(10)11/h2,7H,1H3,(H,16,17)
• InChI Key： KDNLCXMEGZWIOI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)(F)F)C=1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 4-(Difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806036-52-1)

4-(Difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806036-52-1) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, has garnered attention due to its potential as a building block for bioactive molecules. Its molecular structure combines methoxy and carboxylic acid functional groups, making it a versatile intermediate in synthetic chemistry.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and lipophilicity, which are critical in drug design. Researchers frequently search for terms like "fluorinated pyridine synthesis" or "trifluoromethyl pyridine applications," reflecting the demand for innovative fluorination techniques. This compound’s CAS No. 1806036-52-1 is often queried in databases like SciFinder and Reaxys, underscoring its relevance in high-value chemical workflows.

In the context of green chemistry, the synthesis of 4-(Difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine-3-carboxylic acid aligns with trends toward sustainable fluorination methods. Recent publications highlight the use of catalytic fluorination to reduce waste, a topic frequently searched as "eco-friendly fluorination." Its carboxylic acid moiety also enables facile derivatization, a feature explored in queries like "pyridine-3-carboxylic acid derivatives."

From a commercial perspective, this compound caters to industries seeking high-purity intermediates for API development. Searches for "difluoromethyl pyridine suppliers" or "CAS 1806036-52-1 price" indicate market demand. Analytical data (e.g., NMR, HPLC) for 1806036-52-1 is often requested to ensure quality, reflecting stringent regulatory standards in pharmaceutical manufacturing.

Future research may explore its role in crop protection chemicals, given the agrochemical sector’s focus on fluorine-containing pesticides. Keywords like "methoxy pyridine herbicides" or "trifluoromethyl pyridine fungicides" suggest potential cross-industry applications. As synthetic methodologies evolve, CAS No. 1806036-52-1 could emerge as a keystone in designing next-generation bioactive compounds.